Cas no 1261590-92-4 (2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile)

• Product Name: 2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile
• CAS No: 1261590-92-4
• MF: C₁₄H₁₀F₂N₂
• MW: 244.239409923553
• CID: 4913125
• Update Time: 2025-06-08

2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile

• Inchi： 1S/C14H10F2N2/c1-9-6-8-18-14(10(9)5-7-17)11-3-2-4-12(15)13(11)16/h2-4,6,8H,5H2,1H3
• InChI Key： SRPIUJQLTYWJQM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(CC#N)=C(C)C=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile

Introduction to 2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile (CAS No. 1261590-92-4)

2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1261590-92-4, features a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both fluorine atoms and a pyridine ring in its molecular structure contributes to its distinct chemical properties and reactivity, which are highly valued in the development of innovative therapeutic agents.

The compound's molecular formula, C₁₁H₉F₂N₂, underscores its complexity and the diverse range of functional groups it encompasses. The acetonitrile moiety at the 3-position further enhances its versatility, allowing for multiple synthetic pathways and modifications. These features make 2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile an attractive building block for chemists and pharmacologists seeking to develop novel compounds with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their ability to modulate metabolic pathways and improve drug bioavailability. The introduction of fluorine atoms into organic molecules often leads to increased lipophilicity, reduced metabolic clearance, and improved binding affinity to biological targets. This has made fluorinated pyridines particularly interesting for drug discovery efforts aimed at treating a variety of diseases, including cancer and neurodegenerative disorders.

The specific arrangement of substituents in 2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile has been the subject of several cutting-edge studies. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in targeting abnormal cell growth and signaling pathways associated with cancer. The dual functionality provided by the fluorophenyl group and the methylpyridine core allows for selective interactions with enzymes such as tyrosine kinases, making this compound a valuable asset in oncology research.

Moreover, the acetonitrile group serves as a versatile handle for further chemical transformations. It can be easily converted into other functional groups through nucleophilic substitution reactions, enabling the creation of derivatives with tailored properties. This flexibility has been exploited in the development of novel antimicrobial agents, where modifications to the acetonitrile moiety have led to compounds with improved efficacy against resistant bacterial strains.

The synthesis of 2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its complex framework. These techniques not only showcase the compound's potential as a synthetic intermediate but also demonstrate the advancements in modern organic chemistry that facilitate such intricate constructions.

In academic settings, this compound has been utilized as a model system for studying electronic effects and steric influences on molecular reactivity. Its unique electronic properties have been investigated using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided valuable insights into how fluorine substitution affects molecular stability and reactivity, contributing to a deeper understanding of structure-activity relationships in medicinal chemistry.

The pharmaceutical industry has also recognized the potential of 2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile as a lead compound for drug development. Several preclinical studies have demonstrated its ability to interact with biological targets in ways that could lead to therapeutic benefits. For instance, researchers have explored its effects on enzymes involved in inflammation and pain signaling, suggesting its potential use in treating chronic inflammatory conditions.

The compound's stability under various conditions has been another area of interest. Studies have shown that it remains stable under standard storage conditions but can undergo specific transformations under certain environmental factors. Understanding these stability profiles is crucial for optimizing its use in both laboratory settings and potential industrial applications.

The future prospects for 2-(2,3-Difluorophenyl)-4-methylpyridine-3-acetonitrile are vast and exciting. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in drug discovery and development. Its unique structural features offer a rich ground for innovation, making it one of the most promising candidates in contemporary medicinal chemistry.